Cas no 3820-53-9 (Phosphorothioic acid, O,O-dimethyl S-(p-nitrophenyl) ester)

• Product Name: Phosphorothioic acid, O,O-dimethyl S-(p-nitrophenyl) ester
• CAS No: 3820-53-9
• MF: C₈H₁₀NO₅PS
• MW: 263.207461833954
• CID: 2619950
• PubChem ID: 77439
• Update Time: 2025-04-21

Phosphorothioic acid, O,O-dimethyl S-(p-nitrophenyl) ester Chemical and Physical Properties

Names and Identifiers

• Methyl parathion S-isomer
• 3820-53-9
• O,O-Dimethyl S-(4-nitrophenyl)thiophosphate
• O,O-Dimethyl-S-p-nitrofenyl ester kyseliny thiofosforecne
• SCHEMBL6151104
• O,O-Dimethyl-S-p-nitrofenyl ester kyseliny thiofosforecne [Czech]
• DTXSID00191583
• 4-06-00-01720 (Beilstein Handbook Reference)
• O,O-Dimethyl S-(p-nitrophenyl) phosphorothioate
• Dimethyl paranitrophenyl thionophosphate
• DTXCID40114074
• Phosphorothioic acid, O,O-dimethyl S-(p-nitrophenyl) ester
• BRN 1985837

• Inchi： 1S/C8H10NO5PS/c1-13-15(12,14-2)16-8-5-3-7(4-6-8)9(10)11/h3-6H,1-2H3
• InChI Key： DHPZHUPSZPYWMB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])P(=O)(OC)OC

Computed Properties

• Exact Mass: 263.00173059Da
• Monoisotopic Mass: 263.00173059Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Melting Point: 55.5°C